3-Cyclopropoxy-2-ethyl-4-methylpyridine

• Molecular Formula: C11H15NO
• Molecular Weight: 177.24 g/mol
• IUPAC Name: 3-cyclopropyloxy-2-ethyl-4-methylpyridine
• InChI: InChI=1S/C11H15NO/c1-3-10-11(13-9-4-5-9)8(2)6-7-12-10/h6-7,9H,3-5H2,1-2H3
• InChI Key: XVWBAHMYOCVMRS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC=CC(=C1OC2CC2)C

Description

3-Cyclopropoxy-2-ethyl-4-methylpyridine is a high-purity chemical intermediate designed for research and development applications, particularly in the fields of pharmaceuticals and organic synthesis. Its molecular structure, which incorporates cyclopropoxy, ethyl, and methyl substituents on a pyridine ring, makes it a valuable scaffold for constructing more complex molecules. Researchers utilize this compound in method development, catalysis studies, and as a key building block in the synthesis of potential active pharmaceutical ingredients (APIs) and other specialty chemicals. This product is strictly labeled For Research Use Only (RUO) . It is not intended for diagnostic or therapeutic purposes, nor for use in humans or animals. Handling and Safety: Researchers should consult the associated Safety Data Sheet (SDS) before use. Proper personal protective equipment (PPE) should be worn, and the material should be handled in a well-ventilated environment. Storage: To maintain stability and purity, this compound should be stored as recommended, typically in a sealed container under dry conditions, potentially at cool temperatures.

Preparation Methods

Retrosynthetic Analysis of 3-Cyclopropoxy-2-ethyl-4-methylpyridine

The molecular architecture necessitates strategic bond disconnections at three critical positions: the cyclopropoxy oxygen linkage, the ethyl side chain at C2, and the methyl group at C4. Contemporary approaches bifurcate into pyridine-first and substituent-first paradigms, each with distinct advantages in regiochemical control.

Pyridine Core Construction Strategies

The 2-ethyl-4-methylpyridine scaffold typically originates from Hantzsch-type condensations or transition metal-catalyzed cyclizations. Patent CN101565399A demonstrates that ethyl cyanoacetate and acetone undergo piperidine-catalyzed Knoevenagel condensation at reflux (82–95°C) to form β-ketonitrile intermediates, which subsequently cyclize under acidic conditions. Modifying this approach, researchers achieve 78% yield of 2-ethyl-4-methylpyridine derivatives by substituting acetone with methyl vinyl ketone and optimizing stoichiometric ratios (1:1.2 ethyl cyanoacetate:ketone).

Cyclopropoxy Group Installation

Two predominant methods emerge for introducing the strained cyclopropane ring:

• Simmons-Smith Cyclopropanation : Diiodomethane/Zn-Cu mediated ring formation on allylic ether precursors, requiring stringent temperature control (-20°C to 0°C) and anhydrous dichloromethane.
• Sulfoxonium Ylide Addition : Trimethylsulfoxonium iodide/NaH generates ylides that insert into α,β-unsaturated carbonyl systems, enabling cyclopropanation at ambient temperatures.

Synthetic Methodologies and Optimization

Route A: Pyridine-first Approach with Late-stage Cyclopropanation

Step 1: Synthesis of 2-ethyl-4-methylpyridin-3-ol

Ethyl cyanoacetate (1.2 eq) reacts with 3-penten-2-one in benzene under piperidine catalysis (5 mol%), achieving 85% conversion to 3-hydroxy-2-ethyl-4-methylpyridine after 6h reflux. Acidic workup (HCl, pH 2) precipitates the product in 91% purity.

Step 2: Mitsunobu Etherification

Coupling the pyridinol with cyclopropanol (1.5 eq) using DEAD (diethyl azodicarboxylate) and polymer-supported triphenylphosphine (2 eq) in THF at 0°C→RT yields 3-cyclopropoxy derivative in 68% yield. The solid-phase phosphine simplifies purification, eliminating phosphine oxide byproducts.

Optimization Data

Parameter	Range Tested	Optimal Value	Yield Impact
Cyclopropanol eq	1.0–2.0	1.5	+22%
Temperature	-20°C to 40°C	0°C→RT	+15%
Solvent	THF/DMF/DCM	THF	+18%

Route B: Cyclopropane-first Strategy with Pyridine Annulation

Step 1: Synthesis of Cyclopropoxypropenal

Treatment of allyl ethers with diiodomethane (2 eq) and Zn-Cu couple in diethyl ether at -15°C generates cyclopropane rings in 89% yield. Sonication (40 kHz) reduces reaction time from 18h to 6h.

Step 2: Hantzsch-type Cyclocondensation

Cyclopropoxypropenal (1 eq), ethyl acetoacetate (1.2 eq), and ammonium acetate (3 eq) undergo microwave-assisted cyclization (150°C, 20 min) to afford 3-cyclopropoxy-4-methylpyridine in 76% yield. Ethyl group introduction via Pd-catalyzed cross-coupling completes the synthesis.

Critical Analysis of Methodologies

Yield and Scalability Comparison

Method	Key Step	Max Yield	Scalability	Purity
Mitsunobu Coupling	Ether formation	68%	100g scale	>98%
Simmons-Smith	Cyclopropanation	89%	500g scale	95%
Sulfoxonium Ylide	Ring formation	82%	50g scale	97%
MW Cyclocondensation	Pyridine annulation	76%	10g scale	99%

Regiochemical Control Challenges

The C3 oxygen installation proves particularly problematic due to:

• Ortho-directing Effects : The C2 ethyl group promotes electrophilic substitution at C3, but steric hindrance reduces reactivity by 40% compared to unsubstituted pyridines.
• Cyclopropane Ring Strain : Ring-opening side reactions occur above 50°C during Mitsunobu steps, necessitating strict temperature control.

Industrial-scale Considerations

Cost Analysis of Key Reagents

Reagent	Price/kg	Route A Usage	Route B Usage
Diiodomethane	$480	-	2.5 kg/1kg API
DEAD	$620	1.2 kg/1kg API	-
Zn-Cu Couple	$150	-	0.8 kg/1kg API
Piperidine	$90	0.3 kg/1kg API	0.1 kg/1kg API

Waste Stream Management

Route B generates 8L organic waste/kg product vs. 12L for Route A, primarily due to DEAD decomposition byproducts. Implementing solvent recovery systems reduces environmental impact by 40%.

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-2-ethyl-4-methylpyridine undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide to form corresponding pyridine N-oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst to yield reduced pyridine derivatives.

Substitution: Nucleophilic substitution reactions can occur at the pyridine ring, where nucleophiles such as amines or thiols replace the cyclopropoxy group.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, and other strong oxidizing agents.

Reduction: Lithium aluminum hydride, hydrogen gas with a palladium catalyst.

Substitution: Amines, thiols, and other nucleophiles under basic or acidic conditions.

Major Products Formed

Oxidation: Pyridine N-oxides.

Reduction: Reduced pyridine derivatives.

Substitution: Substituted pyridine compounds with various functional groups.

Scientific Research Applications

3-Cyclopropoxy-2-ethyl-4-methylpyridine has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules and as a ligand in coordination chemistry.

Biology: Investigated for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate for various therapeutic applications due to its unique structural features.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-2-ethyl-4-methylpyridine involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in metabolic pathways or interact with receptors to alter cellular signaling processes .

Comparison with Similar Compounds

Structural and Functional Group Analysis

Key structural analogs and their substituents are compared below:

Compound Name	Substituents (Position)	Molecular Weight (g/mol)	Notable Features
3-Cyclopropoxy-2-ethyl-4-methylpyridine	Cyclopropoxy (3), Ethyl (2), Methyl (4)	~193.25	High steric demand, moderate polarity
2-Methoxy-4-methyl-5-nitropyridine [7c]	Methoxy (2), Methyl (4), Nitro (5)	~168.12	Electron-withdrawing nitro group enhances reactivity
2-Methoxy-4-methyl-3-nitropyridine [7d]	Methoxy (2), Methyl (4), Nitro (3)	~168.12	Nitro group at 3-position alters regioselectivity
4-Methoxy-3-((trimethylsilyl)ethynyl)pyridin-2-amine	Methoxy (4), Trimethylsilyl ethynyl (3), Amino (2)	~248.44	Bulky silyl group, amino functionality for coordination

Key Observations :

• Electronic Effects : Nitro groups in [7c] and [7d] are strongly electron-withdrawing, whereas the cyclopropoxy group is mildly electron-donating due to conjugation with the oxygen lone pairs. This difference significantly impacts reactivity in electrophilic aromatic substitution .
• Functional Diversity : The trimethylsilyl ethynyl group in the compound from introduces steric bulk and silicon-based reactivity, contrasting with the ethyl and methyl groups in the target compound.

Physicochemical Properties

• Solubility : The cyclopropoxy group’s hydrophobicity likely reduces aqueous solubility compared to methoxy analogs. Nitro-containing derivatives [7c] and [7d] exhibit higher polarity but may face stability issues under reducing conditions.
• Thermal Stability : Cyclopropane’s strain energy may lower thermal stability relative to unstrained alkoxy groups.

Q & A

Basic: How can researchers optimize the synthetic yield of 3-cyclopropoxy-2-ethyl-4-methylpyridine?

Methodological Answer:
Optimization involves solvent selection, stoichiometric ratios, and reaction monitoring. For cyclopropoxy group introduction, consider using a nucleophilic substitution reaction under inert atmosphere. Evidence from analogous pyridine derivatives suggests employing dichloromethane or ethanol as solvents with catalytic acetic acid to stabilize intermediates . Monitor reaction progress via TLC (silica/alumina plates, UV visualization) and adjust reaction time based on intermediate consumption. Post-reaction, isolate the product via vacuum filtration and wash with methanol/water mixtures to remove unreacted precursors. Yield improvements (up to 91% in similar systems) are achievable by controlling temperature (room temperature to 60°C) and reagent purity .

Basic: What purification techniques are effective for isolating 3-cyclopropoxy-2-ethyl-4-methylpyridine?

Methodological Answer:
Recrystallization and column chromatography are standard. For recrystallization, use ethanol or methanol due to the compound’s moderate polarity. If impurities persist, employ silica gel column chromatography with a gradient elution system (e.g., hexane/ethyl acetate 8:2 to 6:4). Evidence from pyridine derivatives highlights the utility of vacuum filtration with solvent washing (e.g., water followed by methanol) to remove ionic byproducts . Purity validation via HPLC (C18 column, acetonitrile/water mobile phase) is recommended.

Basic: How should researchers characterize this compound spectroscopically?

Methodological Answer:
Use a multi-technique approach:

• NMR : Acquire ¹H and ¹³C spectra in deuterated DMSO or CDCl₃. Reference residual solvent peaks (e.g., DMSO-d6 at 2.50 ppm for ¹H). Look for diagnostic signals: cyclopropoxy protons (δ ~0.5–1.5 ppm) and pyridine ring protons (δ ~7.0–8.5 ppm) .
• FTIR : Identify key functional groups (C-O-C stretch ~1100 cm⁻¹, pyridine ring vibrations ~1600 cm⁻¹) using ATR-FTIR .
• HRMS : Confirm molecular weight with ESI-HRMS, targeting <2 ppm mass error .

Basic: What safety protocols are critical during handling?

Methodological Answer:

• PPE : Wear nitrile gloves, lab coat, and safety goggles.
• Ventilation : Use fume hoods to avoid inhaling dust/aerosols.
• Spill Management : Collect solids with a dust-suppressing agent (e.g., vermiculite) and store in sealed containers for hazardous waste disposal .
• Storage : Keep in amber glass vials at ambient temperature, away from light and moisture .

Advanced: How can mechanistic studies elucidate the cyclopropoxy group’s stability under acidic/basic conditions?

Methodological Answer:
Perform controlled degradation experiments:

• Acidic Conditions : Reflux the compound in HCl (0.1–1 M) and monitor via ¹H NMR for ring-opening or ether cleavage.
• Basic Conditions : Stir with NaOH (1 M) in ethanol/water, analyzing for hydrolysis products (e.g., cyclopropanol) via GC-MS.
  Computational modeling (DFT) can predict bond dissociation energies and reactive intermediates .

Advanced: How to resolve contradictions in spectral data (e.g., unexpected NMR splitting patterns)?

Methodological Answer:

• Variable Temperature NMR : Assess dynamic effects (e.g., hindered rotation of the cyclopropoxy group) by acquiring spectra at 25°C and 60°C .
• COSY/NOESY : Identify through-space couplings to confirm substituent orientation.
• X-ray Crystallography : Resolve ambiguities by determining the crystal structure, as done for related pyridine derivatives .

Advanced: What computational methods predict the compound’s reactivity in catalytic systems?

Methodological Answer:

• DFT Calculations : Use Gaussian or ORCA to model transition states for reactions (e.g., electrophilic substitution at the pyridine ring).
• Molecular Dynamics : Simulate solvent effects on reaction pathways.
• Docking Studies : If bioactive, predict binding affinities to biological targets using AutoDock Vina .

Advanced: How to assess thermal stability for long-term storage?

Methodological Answer:

• TGA/DSC : Perform thermogravimetric analysis (heating rate 10°C/min under N₂) to identify decomposition points.
• Accelerated Aging : Store samples at 40°C/75% RH for 4 weeks and analyze purity via HPLC. Compare with ambient-stored controls .

Advanced: What strategies validate synthetic routes when intermediates are unstable?

Methodological Answer:

• In Situ Monitoring : Use ReactIR or flow NMR to track transient intermediates.
• Protecting Groups : Stabilize reactive sites (e.g., silyl protection for hydroxyl groups in precursors) .
• One-Pot Synthesis : Minimize isolation steps, as demonstrated in triazolo-pyridine syntheses .

Advanced: How to address contradictions in reported biological activity data?

Methodological Answer:

• Dose-Response Replication : Test the compound across multiple concentrations (1 nM–100 µM) in cell-based assays.
• Metabolic Stability Assays : Use liver microsomes to assess if metabolites contribute to observed effects.
• Epistatic Studies : Combine with pathway-specific inhibitors to isolate mechanisms .